Cas no 7283-69-4 (Diisobutyl fumarate)

• Product Name: Diisobutyl fumarate
• CAS No: 7283-69-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 47317
• PubChem ID: 87561603
• Update Time: 2025-04-18

Diisobutyl fumarate Chemical and Physical Properties

Names and Identifiers

• diisobutyl fumarate
• Diisobutyl maleate
• Fumaric Acid Diisobutyl Ester
• 2-Butenedioicacid (2E)-, bis(2-methylpropyl) ester (9CI)
• 2-Butenedioic acid (E)-,bis(2-methylpropyl) ester
• Fumaric acid, diisobutyl ester (6CI,7CI,8CI)
• NSC 58655
• FUMARIC ACID, DIISOBUTYL ESTER
• Diisobutylester kyseliny fumarove
• 2-Butenedioic acid (E)-, bis(2-methylpropyl) ester
• Diisobutylester kyseliny fumarove [Czech]
• 0M3MJB158J
• 2-Butenedioic acid, bis(2-methylpropyl) ester, (E)-
• Diisobutyl fumarate, 98%
• WLN: 1Y&1OV1 2U
• Diisobutyl (2E)-2-butenedioate
• RSRICHZMFPHXLE-AATRIKPKSA-N
• NS
• 2-BUTENEDIOIC ACID (2E)-, BIS(2-METHYLPROPYL) ESTER
• DTXSID701032483
• fumaric acid bis-(2-methylpropyl) ester
• D3915
• EINECS 230-706-6
• AI3-32716
• 2-Butenedioic acid (E), di-2-methylpropyl ester
• Q27896015
• UNII-0M3MJB158J
• bis(2-methylpropyl) (E)-but-2-enedioate
• MFCD00152430
• NS00080771
• AKOS015913865
• NSC-58655
• NSC58655
• 7283-69-4
• CS-0455306
• SCHEMBL429885
• SCHEMBL317108
• F87446
• 4-(4-Bromophenyl)-Piperidine HCl (1:1)
• 2-Butenedioic acid (E)-, bis(2-methylpropyl) ester (9CI)
• DIISOBUTYLFUMARATE
• Diisobutyl fumarate

• MDL： MFCD00152430
• Inchi： 1S/C12H20O4/c1-9(2)7-15-11(13)5-6-12(14)16-8-10(3)4/h5-6,9-10H,7-8H2,1-4H3/b6-5+
• InChI Key： RSRICHZMFPHXLE-AATRIKPKSA-N
• SMILES： O(C(/C=C/C(=O)OCC(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 228.13600
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 0.978
• Melting Point: 8 ºC
• Boiling Point: 122°C/5mmHg(lit.)
• Flash Point: >110 ºC
• Refractive Index: 1.443
• PSA: 52.60000
• LogP: 1.94100
• Solubility: Soluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Diisobutyl fumarate Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H316
• Warning Statement： P332+P313
• WGK Germany：3
• Hazard Category Code： R38
• Safety Instruction： S24-S26-S36
• RTECS：LT1565000
• Hazardous Material Identification：
• Risk Phrases：R38
• Safety Term：S24;S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters